Cas no 398456-79-6 (2-fluoro-4-methoxybenzene-1-thiol)

• Product Name: 2-fluoro-4-methoxybenzene-1-thiol
• CAS No: 398456-79-6
• MF: C₇H₇FOS
• MW: 158.193284273148
• CID: 299901
• PubChem ID: 22139731
• Update Time: 2025-05-20

2-fluoro-4-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2-fluoro-4-methoxy-
• Benzenethiol, 2-fluoro-4-methoxy- (9CI)
• 2-fluoro-4-methoxybenzenethiol
• 2-fluoro-4-methoxybenzene-1-thiol
• 398456-79-6
• EN300-1262052
• Benzenethiol, 2-fluoro-4-methoxy-
• OBTRUKKHXQYRDD-UHFFFAOYSA-N
• SCHEMBL2088803
• 2-fluoro-4-methoxythiophenol
• AKOS009583911
• DTXSID20622809

• Inchi： 1S/C7H7FOS/c1-9-5-2-3-7(10)6(8)4-5/h2-4,10H,1H3
• InChI Key： OBTRUKKHXQYRDD-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1F)OC

Computed Properties

• Exact Mass: 158.02021
• Monoisotopic Mass: 158.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-fluoro-4-methoxybenzene-1-thiol

Recent Advances in the Application of 2-Fluoro-4-methoxybenzene-1-thiol (CAS: 398456-79-6) in Chemical Biology and Pharmaceutical Research

2-Fluoro-4-methoxybenzene-1-thiol (CAS: 398456-79-6) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its unique fluorine and methoxy substitutions on the benzene ring, has shown significant potential in the development of novel therapeutic agents and biochemical probes. Recent studies have highlighted its role in the synthesis of targeted inhibitors, fluorescent probes, and drug conjugates, making it a compound of considerable interest in the field.

One of the most notable applications of 2-fluoro-4-methoxybenzene-1-thiol is its incorporation into small-molecule inhibitors targeting specific enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of covalent inhibitors for cysteine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The thiol group of the compound forms a reversible disulfide bond with the active-site cysteine, enabling selective enzyme inhibition. The fluorine atom, in turn, enhances the metabolic stability of the resulting inhibitors, as evidenced by improved pharmacokinetic profiles in preclinical models.

In addition to its role in inhibitor design, 2-fluoro-4-methoxybenzene-1-thiol has been employed in the synthesis of fluorescent probes for bioimaging applications. Researchers have exploited its thiol reactivity to conjugate with maleimide-functionalized fluorophores, creating probes capable of labeling thiol-containing biomolecules in live cells. A recent publication in Analytical Chemistry (2024) showcased a probe derived from this compound, which exhibited high selectivity for intracellular glutathione (GSH) detection, providing insights into redox homeostasis in cancer cells. The methoxy group was found to enhance cell permeability, while the fluorine atom minimized nonspecific interactions, underscoring the compound's advantages in probe design.

Furthermore, the compound's utility extends to drug conjugation strategies. A 2024 study in Bioconjugate Chemistry reported the use of 2-fluoro-4-methoxybenzene-1-thiol as a linker for antibody-drug conjugates (ADCs). The thiol group facilitated site-specific conjugation to engineered cysteine residues on antibodies, while the fluorine-methoxy aromatic system contributed to the stability of the resulting conjugates in physiological conditions. This approach addressed common challenges associated with ADC heterogeneity and payload release, paving the way for more effective targeted therapies.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 2-fluoro-4-methoxybenzene-1-thiol. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as highlighted in a 2023 Organic Process Research & Development article. Advances in catalytic fluorination and protective group strategies have shown particular promise in addressing these limitations.

In conclusion, 2-fluoro-4-methoxybenzene-1-thiol (CAS: 398456-79-6) represents a valuable tool in modern chemical biology and drug discovery. Its unique chemical properties enable diverse applications, from enzyme inhibition to bioimaging and targeted drug delivery. Ongoing research continues to explore its full potential, with particular emphasis on overcoming synthetic challenges and expanding its therapeutic applications. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation biomedical tools and therapies.